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This guide provides an objective comparison of the kinase selectivity of UBX-382, a potent and
orally active Bruton's tyrosine kinase (BTK) proteolysis-targeting chimera (PROTAC) degrader.
Experimental data is presented to support the analysis of its cross-reactivity with other kinases.

UBX-382 is designed to induce the degradation of BTK, a critical component of the B-cell
receptor (BCR) signaling pathway, which is a key driver in various B-cell malignancies. As a
PROTAC, UBX-382 functions by forming a ternary complex between BTK and an E3 ubiquitin
ligase, leading to the ubiquitination and subsequent proteasomal degradation of BTK.[1] This
mechanism of action is distinct from that of traditional kinase inhibitors, which only block the
kinase activity.

Quantitative Analysis of Kinase Degradation

To assess the selectivity of UBX-382, a comprehensive proteomic analysis was conducted to
identify proteins that are degraded upon treatment with the compound. The results indicate that
UBX-382 is highly selective for BTK. After 4 hours of treatment, the primary kinases identified
for degradation were BTK and C-terminal Src kinase (CSK).[1]
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Target Kinase Description Extent of Degradation
) ) The intended target of UBX- o )
Bruton's Tyrosine Kinase Significant degradation
382, a key regulator of B-cell
(BTK) observed.[1]

receptor signaling.

A non-receptor tyrosine kinase  Identified as a secondary
C-terminal Src Kinase (CSK) that negatively regulates Src- kinase degraded by UBX-382.

family kinases. [1]

This focused degradation profile suggests a high degree of selectivity for UBX-382, a desirable
characteristic for minimizing off-target effects and potential toxicities.

B-Cell Receptor Signaling Pathway and UBX-382
Mechanism

The following diagram illustrates the central role of BTK in the B-cell receptor signaling pathway
and the mechanism by which UBX-382 induces its degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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